Cas no 2172546-61-9 (4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole
• CAS No: 2172546-61-9
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 6588794
• PubChem ID: 165590682
• Update Time: 2025-07-19

4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole
• 4-(chloromethyl)-5-(difluoromethyl)-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole
• EN300-1610308
• 2172546-61-9

• Inchi： 1S/C11H9ClF3N3/c12-5-9-10(11(14)15)18(17-16-9)6-7-3-1-2-4-8(7)13/h1-4,11H,5-6H2
• InChI Key： XALBABFYPILLPA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)N(CC2C=CC=CC=2F)N=N1

Computed Properties

• Exact Mass: 275.0437095g/mol
• Monoisotopic Mass: 275.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole

Recent Advances in the Study of 4-(Chloromethyl)-5-(Difluoromethyl)-1-(2-Fluorophenyl)Methyl-1H-1,2,3-Triazole (CAS: 2172546-61-9)

The compound 4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole (CAS: 2172546-61-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole. Researchers have developed efficient synthetic routes that allow for the introduction of various functional groups, enabling the exploration of its structure-activity relationships (SAR). The presence of both chloromethyl and difluoromethyl groups in the triazole ring provides a unique chemical handle for further derivatization, making it a promising scaffold for drug discovery.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways. Specifically, it has shown promising activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity profile.

Additionally, recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The difluoromethyl group has been found to enhance metabolic stability, while the chloromethyl moiety facilitates targeted delivery to specific tissues. These findings underscore the compound's potential as a lead candidate for further optimization and development.

Looking ahead, researchers are exploring the application of 4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole in various disease models, including cancer and neurodegenerative disorders. Its ability to modulate multiple biological targets makes it a versatile tool for understanding disease mechanisms and developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, the compound 4-(chloromethyl)-5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole (CAS: 2172546-61-9) represents a promising avenue for drug discovery. Its unique chemical structure, coupled with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. Continued research in this area is likely to yield significant advancements in the development of new therapeutic agents.